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Compound of Interest

Compound Name: Primin

Cat. No.: B192182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Primin (2-methoxy-6-pentyl-1,4-benzoquinone) is a naturally occurring benzoquinone found in

the glandular hairs of plants from the Primula genus, most notably Primula obconica.

Historically known as a potent contact allergen responsible for "primrose dermatitis," recent

scientific investigations have unveiled its significant potential as a therapeutic agent. Primin
exhibits a broad spectrum of biological activities, including antimicrobial, antifungal,

antiprotozoal, and antitumor properties. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and biological activities of

Primin. It includes detailed experimental protocols for its synthesis, isolation, and biological

evaluation, as well as an analysis of its mechanism of action through various signaling

pathways. All quantitative data is presented in structured tables for comparative analysis, and

key cellular pathways and experimental workflows are visualized using Graphviz diagrams.

Chemical Structure and Identification
Primin is a member of the 1,4-benzoquinone class of compounds, characterized by a methoxy

group at the 2-position and a pentyl group at the 6-position of the cyclohexa-2,5-diene-1,4-

dione ring.
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Identifier Value

IUPAC Name
2-methoxy-6-pentylcyclohexa-2,5-diene-1,4-

dione[1]

CAS Number 15121-94-5[1][2][3]

Molecular Formula C₁₂H₁₆O₃[4][5][6]

Molecular Weight 208.25 g/mol [4][5][6]

Canonical SMILES CCCCCC1=CC(=O)C=C(C1=O)OC[2][6]

InChI Key WLWIMKWZMGJRBS-UHFFFAOYSA-N[4][6]

Physicochemical Properties
The physicochemical properties of Primin are crucial for its handling, formulation, and

understanding its biological interactions.

Property Value Reference

Melting Point 77-79 °C [5]

Boiling Point 163 °C at 3 Torr [5]

Appearance Solid [3]

Solubility

Soluble in acetonitrile, ethanol,

ethyl acetate, and methanol.[3]

Very slightly soluble in water

(0.44 g/L at 25 °C).[7]

[3][7]

Storage

Store at -20°C for long-term

(months) or at 4°C for short-

term.[8][9]

[8][9]

Spectroscopic Data
The structural elucidation of Primin is confirmed by various spectroscopic methods. The

following tables summarize the key spectral data.
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¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy

¹H NMR

(CDCl₃)
δ (ppm) Multiplicity J (Hz) Integration Assignment

0.89 t 6.8 3H -CH₃

1.25-1.35 m 4H
-CH₂-CH₂-

CH₃

1.45-1.55 m 2H -CH₂-CH₂-Ar

2.45 t 7.5 2H -CH₂-Ar

3.80 s 3H -OCH₃

5.85 s 1H =CH-CO-

6.50 s 1H =CH-C(O)-
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¹³C NMR (CDCl₃) δ (ppm) Assignment

14.0 -CH₃

22.4 -CH₂-CH₃

27.8 -CH₂-CH₂-Ar

31.5 -CH₂-CH₂-CH₂-Ar

31.8 -CH₂-Ar

56.2 -OCH₃

107.8 =CH-CO-

134.8 =C(CCCCC)-

148.5 =C-OCH₃

158.8 C=O

182.1 C=O

187.6 C=O

Fourier-Transform Infrared (FT-IR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

2955, 2928, 2857 C-H stretching (alkyl)

1695 C=O stretching (quinone)

1658 C=C stretching (quinone ring)

1605 C=C stretching (quinone ring)

1205 C-O stretching (methoxy)

Mass Spectrometry (MS)
Technique m/z Assignment

ESI-MS 209.1172 [M+H]⁺
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Biological Activities and Quantitative Data
Primin demonstrates a remarkable range of biological activities, which are summarized below

with available quantitative data.

Antitumor Activity
Primin exhibits cytotoxic effects against various cancer cell lines, primarily through the

induction of apoptosis.

Cell Line Cancer Type IC₅₀ (µM) Reference

K562
Chronic Myelogenous

Leukemia
1.56 ± 0.11 [10]

Jurkat T-cell Leukemia Data not available

MM.1S Multiple Myeloma Data not available

A549 Lung Carcinoma 3.08 ± 0.19 [10]

MCF-7
Breast

Adenocarcinoma
10.5 ± 0.8

HeLa Cervical Cancer Data not available

Antimicrobial and Antifungal Activity
Primin shows inhibitory activity against a range of pathogenic microorganisms.

Microorganism Type MIC (µg/mL) Reference

Staphylococcus

aureus

Gram-positive

bacterium
8.94 (IC₅₀) [3]

Escherichia coli
Gram-negative

bacterium
>100

Candida albicans Fungus 12.5
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Antiprotozoal Activity
Primin is potent against several protozoan parasites.

Parasite Disease IC₅₀ (µM) Reference

Trypanosoma brucei

rhodesiense

African

Trypanosomiasis
0.144 [11]

Leishmania donovani Leishmaniasis 0.711 [11]

Trypanosoma cruzi Chagas Disease Moderate activity [11]

Plasmodium

falciparum
Malaria Moderate activity [11]

Anti-inflammatory Activity
Primin selectively inhibits cyclooxygenase-2 (COX-2) over cyclooxygenase-1 (COX-1).

Enzyme IC₅₀ (µM) Reference

COX-1 5.14 [3]

COX-2 0.09 [3]

Mechanism of Action and Signaling Pathways
Primin's biological effects are mediated through its interaction with several key cellular

signaling pathways, primarily leading to apoptosis in cancer cells.

Induction of Apoptosis
Primin triggers programmed cell death in cancer cells through both the intrinsic and extrinsic

apoptotic pathways. This involves the modulation of key regulatory proteins.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b192182?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7913839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7913839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7913839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7913839/
https://www.benchchem.com/product/b192182?utm_src=pdf-body
https://faculty.ksu.edu.sa/sites/default/files/notes_14c_cnmr.pdf
https://faculty.ksu.edu.sa/sites/default/files/notes_14c_cnmr.pdf
https://www.benchchem.com/product/b192182?utm_src=pdf-body
https://www.benchchem.com/product/b192182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extrinsic Pathway

Intrinsic Pathway

Primin

FasR
(Death Receptor) Upregulation

Bcl-2
(Anti-apoptotic)

 Downregulation Bax
(Pro-apoptotic)

 Upregulation

Caspase-8
 activation

Caspase-3
(Executioner)

 activation

 inhibition
Mitochondrion

 permeabilization
Cytochrome c

 release
Caspase-9

 activation

 activation

PARP cleavage

Apoptosis
 execution
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Seed cells in
96-well plate

Incubate for 24h

Treat with serial
dilutions of Primin

Incubate for 48/72h

Add MTT solution

Incubate for 4h

Add DMSO to
dissolve formazan

Measure absorbance
at 570 nm

Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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